Cas no 860465-22-1 (1-IODO-2-(2-NITROPHENOXY)BENZENE)
860465-22-1 structure
Product Name:1-IODO-2-(2-NITROPHENOXY)BENZENE
CAS No:860465-22-1
MF:C12H8INO3
MW:341.101295471191
CID:1843071
PubChem ID:11279266
Update Time:2025-04-21
1-IODO-2-(2-NITROPHENOXY)BENZENE Chemical and Physical Properties
Names and Identifiers
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- 1-IODO-2-(2-NITROPHENOXY)BENZENE
- A1-21811
- DB-111312
- WTAYRONPAAMNQD-UHFFFAOYSA-N
- SCHEMBL1864453
- 1-(2-iodophenoxy)-2-nitrobenzene
- 860465-22-1
-
- Inchi: 1S/C12H8INO3/c13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)14(15)16/h1-8H
- InChI Key: WTAYRONPAAMNQD-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1OC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 340.955
- Monoisotopic Mass: 340.955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 3.9
1-IODO-2-(2-NITROPHENOXY)BENZENE Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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